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Compound of Interest

N,N-Dimethyl-2-chloropropylamine
Compound Name:
hydrochloride

Cat. No.: B032990

An In-depth Technical Guide to N,N-Dimethyl-2-chloropropylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethyl-2-chloropropylamine hydrochloride (DMCPA-HCI) is a versatile and highly
reactive organic compound that serves as a crucial intermediate in synthetic chemistry and
drug discovery.[1][2] Characterized by its tertiary amine and a reactive chloroalkyl chain, it is
primarily utilized as an alkylating agent to introduce the 2-chloropropyl-dimethylammonium
moiety into various nucleophiles.[1] This technical guide provides a comprehensive overview of
its chemical properties, structure, experimental protocols for its synthesis and analysis, and its
significant applications in the pharmaceutical and agricultural industries.

Chemical and Physical Properties

N,N-Dimethyl-2-chloropropylamine hydrochloride is typically a white to off-white crystalline
powder or chunky solid.[2][3][4] It is highly soluble in polar solvents such as water and soluble
in methanol and ethanol.[2][3] The hydrochloride salt form enhances its stability and solubility,
making it suitable for handling in various experimental procedures.[1]
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Property Value Source
CAS Number 4584-49-0 [2]
Molecular Formula CsH13CI2N [2][3]
Molecular Weight 158.07 g/mol [2]
Appearance White to off-white powder/solid  [2][3][4]
Melting Point 187-190 °C [2]
Boiling Point Decomposes before boiling [2]

Solubility in Water

Highly soluble (2000 mg/mL at
20°C)

[2](5]
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Chemical Structure

The structure of N,N-Dimethyl-2-chloropropylamine hydrochloride features a propane

backbone with a chlorine atom at the second position and a dimethylamino group at the first

position. The nitrogen atom is protonated, forming a hydrochloride salt.

Caption: Chemical Structure of N,N-Dimethyl-2-chloropropylamine Hydrochloride.

Experimental Protocols
Synthesis of N,N-Dimethyl-2-chloropropylamine

Hydrochloride

A common method for synthesizing N,N-Dimethyl-2-chloropropylamine hydrochloride

involves the reaction of a chloropropene solution with dimethylamine, followed by acidification.

[6]7]
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Materials:

Chloropropene

Toluene or Ethanol (solvent)

Dimethylamine gas

Titanium tetrachloride (TiCls) or Diatomaceous earth (catalyst)
Hydrochloric acid or Hydrogen chloride gas

Water

Procedure:[6][7]

In a four-necked reaction flask, add 50.0g of chloropropene and 1509 of toluene.
Stir the mixture and add 0.5¢g of TiCls as a catalyst.
Introduce 33g of dimethylamine gas into the flask at 35°C.

Maintain the reaction at 35°C for approximately 7 hours. Monitor the reaction progress using
gas chromatography until the chloropropene content is <2%.

Perform a reduced pressure distillation on the reaction product to recover the solvent and
any unreacted chloropropene.

Wash the remaining organic layer with 100g of water and separate the layers to remove the
catalyst.

Introduce hydrogen chloride gas or add hydrochloric acid to the organic layer until the pH
reaches 2-3.

Heat the mixture to 95-112°C and reflux with water for 8-10 hours.

Cool the reaction mixture to room temperature.
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o Filter the resulting solid and dry to obtain N,N-Dimethyl-2-chloropropylamine
hydrochloride.

Analysis by Gas Chromatography

The analysis of N,N-Dimethyl-2-chloropropylamine hydrochloride formulations can be
performed using gas chromatography.[8]

Sample Preparation:

Take a known amount of the agueous solution containing N,N-Dimethyl-2-
chloropropylamine hydrochloride.

Neutralize the solution with a 1 N sodium hydroxide solution.

Extract the free base (N,N-Dimethyl-2-chloropropylamine) with methylene chloride.

The methylene chloride extract is then used for quantification.
Instrumentation:

e Gas Chromatograph with a suitable column and detector (e.g., Flame lonization Detector -
FID).

e The specific column, temperature program, and carrier gas flow rate should be optimized for
the separation and detection of N,N-Dimethyl-2-chloropropylamine.

Applications in Drug Development and Research

N,N-Dimethyl-2-chloropropylamine hydrochloride is a key building block in the synthesis of
a wide range of Active Pharmaceutical Ingredients (APIs) and other specialty chemicals.[1][9]
[10] Its high reactivity makes it an essential intermediate for constructing complex molecular
architectures.[1]
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Caption: Key applications of N,N-Dimethyl-2-chloropropylamine Hydrochloride.
Key Pharmaceutical Applications:

¢ Analgesics and Antibiotics: It is used as an intermediate in the synthesis of pain relief
medications and antibiotics.[1]

» Antidepressants and Anxiolytics: It serves as a precursor for drugs targeting mental health
disorders.[1]

» Antiarrhythmics and Antineoplastics: The compound is involved in synthesizing drugs for
heart rhythm disorders and cancer treatments.[1]

e Antitubercular Agents: It is used in the synthesis of lipophilic chalcone analogues that exhibit
strong antitubercular properties.[9]

Other Applications:
o Agricultural Chemistry: It is a precursor for various pesticides and herbicides.[1]

e Organic Synthesis: It is used to synthesize quaternary ammonium salts, which have
applications as phase-transfer catalysts and surfactants.[9]

Mechanism of Action and Biological Activity
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The biological activity of N,N-Dimethyl-2-chloropropylamine hydrochloride is primarily
attributed to its properties as an alkylating agent.[1]

e DNA Interaction: As a monofunctional nitrogen mustard-type chemical, it has been shown to
be a DNA alkylating agent.[8][11] This alkylation can lead to DNA damage.[1] While it is a
weaker alkylating agent than bifunctional nitrogen mustards and does not cause DNA-
interstrand crosslinking, exposure can interfere with the progression of cells from the S
phase to metaphase.[8][11]

« Mutagenicity: Studies have indicated that it exhibits mutagenic properties in bacterial assays
like the Ames test.[1]

e Enzyme Inhibition: It acts as a competitive inhibitor of human kidney histamine N-
methyltransferase.[11]

Safety Information

N,N-Dimethyl-2-chloropropylamine hydrochloride is a hazardous substance and should be
handled with appropriate safety precautions.

o Hazard Statements: It is toxic if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[2][4]

o Handling: Use only outdoors or in a well-ventilated area. Personal protective equipment,
including gloves, eye protection, and a dust mask, is recommended.[1]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
heat and strong oxidizing agents.[3]

Conclusion

N,N-Dimethyl-2-chloropropylamine hydrochloride is a compound of significant interest in
medicinal and synthetic chemistry. Its utility as a reactive intermediate enables the synthesis of
a diverse array of molecules with important therapeutic and industrial applications. A thorough
understanding of its chemical properties, synthesis, and handling is essential for researchers
and professionals working in drug development and chemical manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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